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Compound of Interest

Compound Name: DI-Sec-butylamine

Cat. No.: B1584033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of di-
sec-butylamine, specifically its boiling point and density. The information is presented to be a
valuable resource for laboratory and development work, with a focus on accurate data
presentation and reproducible experimental methodologies.

Core Physical Properties

Di-sec-butylamine is a secondary aliphatic amine characterized by its branched structure,
which influences its physical and chemical behavior. It presents as a colorless to pale yellow
liquid with a distinct amine-like odor.[1]

Quantitative Data Summary

The following table summarizes the reported values for the boiling point and density of di-sec-
butylamine from various sources.
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Physical Property Value Conditions
Boiling Point 134 °C Not specified
134137 °C Standard atmospheric

pressure
135°C 765 mmHg
137-139 °C Not specified
Density 0.753 g/lcm3 at 20 °C
0.753 g/mL at 25 °C
0.74 g/mL Not specified

Note: The slight variations in boiling point can be attributed to differences in atmospheric

pressure during measurement.[2][3]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research and

development. The following sections detail standardized methodologies for measuring the

boiling point and density of a liquid substance like di-sec-butylamine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[2][3][4] The Thiele tube method is a common and reliable technique for this

determination.

Apparatus:

e Thiele tube

o Thermometer (with appropriate range)

o Capillary tube (sealed at one end)
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Small test tube
Heating source (e.g., Bunsen burner or hot plate)
Liquid paraffin or other suitable heating bath oll

Stand and clamps

Procedure:

Fill the Thiele tube with liquid paraffin to the level of the side arm.
Add a small amount of di-sec-butylamine into the small test tube.
Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

Immerse the thermometer and the attached test tube into the Thiele tube, making sure the
heating oil level is above the sample but below the opening of the test tube.

Gently heat the side arm of the Thiele tube. This design promotes convection currents,
ensuring uniform temperature distribution.[4]

As the temperature rises, air trapped in the capillary tube will expand and escape as a slow
stream of bubbles.

Continue gentle heating until a rapid and continuous stream of bubbles emerges from the
capillary tube.

Stop heating and allow the apparatus to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid
begins to enter the capillary tube.[4] Record this temperature.

Determination of Density
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Density is the mass of a substance per unit volume. For a liquid, it is typically measured in
g/mL or g/cm3.

Apparatus:

e Pycnometer or a graduated cylinder

e Analytical balance

e Thermometer

Procedure:

o Ensure the pycnometer or graduated cylinder is clean and completely dry.

o Measure and record the mass of the empty container using an analytical balance.[5][6]

« Fill the container with di-sec-butylamine to a precisely known volume. If using a
pycnometer, fill it completely.

e Measure and record the mass of the container with the di-sec-butylamine.[5][6]
e Measure and record the temperature of the liquid.

o Calculate the mass of the di-sec-butylamine by subtracting the mass of the empty container
from the mass of the filled container.

o Calculate the density by dividing the mass of the di-sec-butylamine by its volume.

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of a
physical property of a chemical compound.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584033#physical-properties-of-di-sec-butylamine-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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